2-Ethoxy-1-(4-methylpiperazin-1-yl)ethanone

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 2-ethoxy-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C9H18N2O2/c1-3-13-8-9(12)11-6-4-10(2)5-7-11/h3-8H2,1-2H3
• InChI Key: WIXPMOLCDBAZEO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCN(CC1)C

Description

2-Ethoxy-1-(4-methylpiperazin-1-yl)ethanone is a piperazine-derived compound characterized by a ketone group at position 1 and an ethoxy substituent at position 2 of the ethanone backbone. Its molecular formula is C₁₀H₂₀N₂O₂ (MW: 200.28 g/mol) . This compound is structurally related to bioactive molecules targeting neurological and enzymatic pathways, such as acetylcholinesterase (AChE) inhibitors and kinase modulators .

Comparison with Similar Compounds

Substituent Impact on Bioactivity:

• Electron-withdrawing groups (Cl, Br, NO₂): Enhance binding to enzymatic pockets (e.g., AChE) via dipole interactions. For instance, 4-chlorobenzyl derivatives show IC₅₀ values ~10 µM against AChE .
• Electron-donating groups (OCH₃) : Improve solubility but reduce target affinity. Methoxy-substituted analogues exhibit 2–3-fold lower inhibitory potency compared to chloro derivatives .
• Bulkier substituents (carbazole, indole) : Increase steric hindrance but enable interactions with hydrophobic enzyme domains, as seen in anticancer and neuroprotective agents .

Pharmacological and Physicochemical Comparisons

Acetylcholinesterase (AChE) Inhibition:

• 2-Ethoxy-1-(4-methylpiperazin-1-yl)ethanone: Intermediate potency (predicted IC₅₀ ~50 µM) due to moderate basicity and ethoxy flexibility .
• 2-(4-(3-Chlorobenzyl)piperazin-1-yl)ethyl)isoindoline-1,3-dione (4b) : Higher activity (IC₅₀ 12 µM) attributed to chlorine’s electron-withdrawing effect and phthalimide rigidity .

Spectroscopic Data:

• ¹H NMR : Aliphatic protons in piperazine rings resonate at δ 2.2–3.8 ppm , while ethoxy groups appear as singlets near δ 1.3–1.5 ppm (CH₃) and δ 3.4–4.0 ppm (CH₂) .
• IR : Strong carbonyl stretches at 1700–1770 cm⁻¹ for ketones and 1650–1680 cm⁻¹ for conjugated amides .